N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-phenylpiperazin-1-yl)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-phenylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C20H23N3O3/c24-20(21-16-6-7-18-19(14-16)26-13-12-25-18)15-22-8-10-23(11-9-22)17-4-2-1-3-5-17/h1-7,14H,8-13,15H2,(H,21,24)
• InChI Key: DYCJTEVCOZUNRH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC3=C(C=C2)OCCO3)C4=CC=CC=C4
• Molecular Formula: C20H23N3O3
• Molecular Weight: 353.4 g/mol
• CAS No.: 329779-29-5

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-phenylpiperazin-1-yl)acetamide is a useful research compound. Its molecular formula is C20H23N3O3 and its molecular weight is 353.422. The purity is usually 95%.
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Scientific Research Applications

Anti-Diabetic Potential

A study synthesized new compounds related to N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-phenylpiperazin-1-yl)acetamide and evaluated their anti-diabetic potential. These compounds demonstrated weak to moderate inhibitory activities against α-glucosidase enzyme, indicating potential therapeutic applications for type-2 diabetes (Abbasi et al., 2023).

Antibacterial and Antifungal Agents

Another study involved the synthesis of similar compounds for assessing their antimicrobial and antifungal activities. Some of these compounds exhibited suitable antibacterial and antifungal potential, with a particular compound showing notable antimicrobial potential with low hemolytic activity (Abbasi et al., 2020).

Enzyme Inhibitory Potential

Further research investigated the enzyme inhibitory potential of these compounds against α-glucosidase and acetylcholinesterase. Most compounds exhibited substantial inhibitory activity against yeast α-glucosidase and weak against acetylcholinesterase, supporting their potential use in related therapeutic areas (Abbasi et al., 2019).

Antioxidant, Analgesic, and Anti-inflammatory Activities

A study synthesized a compound closely related to this compound, which exhibited noticeable DPPH radical scavenging activity, and analgesic and anti-inflammatory activities (Nayak et al., 2014).

Antibacterial Activity

Another research focused on the antibacterial potential of N-substituted sulfonamides bearing benzodioxane moiety. The compounds synthesized in this study showed potent therapeutic potential against various Gram-negative and Gram-positive bacterial strains (Abbasi et al., 2016).

Lipoxygenase Inhibition and Antimicrobial Activity

The lipoxygenase inhibitory and antimicrobial potential of newly synthesized sulfonamides with 1,4-benzodioxin ring were also investigated. Some molecules showed good inhibitory activity against bacterial strains and lipoxygenase enzyme, suggesting their potential as therapeutic agents for inflammatory ailments (Abbasi et al., 2017).